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Executive Summary

(1-Methyl-1H-imidazol-4-yl)methanamine hydrochloride is a key heterocyclic building block,
frequently employed in medicinal chemistry and drug development, particularly in the synthesis
of histamine receptor antagonists and other pharmacologically active compounds. Its structural
features, comprising a methylated imidazole ring and a primary amine, make it a versatile
synthon. However, its hydrochloride salt form imparts properties, such as potential
hygroscopicity and specific solubility profiles, that necessitate rigorous handling and storage
protocols to ensure its integrity, stability, and the reproducibility of experimental outcomes.

This document provides a comprehensive guide to the safe and effective handling, storage,
and utilization of (1-Methyl-1H-imidazol-4-yl)methanamine hydrochloride in a laboratory
setting. Adherence to these protocols is critical for maintaining reagent quality and ensuring
personnel safety.

Chemical & Physical Properties

A thorough understanding of the compound's properties is foundational to its proper use. The
data below has been consolidated for quick reference.
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Property Value Source(s)

) (1-Methyl-1H-imidazol-4-
Chemical Name _ _ [1]
yl)methanamine hydrochloride

1-(1-Methyl-1H-imidazol-4-
Synonyms ) N/A
yl)methanamine HCI

CAS Number 1394838-42-6 [1]

Molecular Formula CsH10CIN3 [1]

Molecular Weight 147.61 g/mol [1]
Solid / Viscous Liquid (Varies

Appearance , [2]
by supplier)

Storage Temperature 2-8°C, Inert atmosphere [11[3]

Hygroscopicity Suspected to be hygroscopic [4]

Safety & Hazard Identification

As a hydrochloride salt of a primary amine, this compound requires careful handling to avoid
exposure. The primary hazards are associated with its corrosive nature.

GHS Hazard Statements (based on related compounds):

H302: Harmful if swallowed.[5][6]

H314 / H315: Causes severe skin burns and eye damage / Causes skin irritation.[5][7]

H318 / H319: Causes serious eye damage / Causes serious eye irritation.[5][7]

H335: May cause respiratory irritation.[5][6]

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is mandatory to mitigate exposure risks.
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Protection Type

Specification

Rationale

Eye Protection

Chemical safety goggles or
full-face shield (EN 166

compliant).

Protects against splashes and
airborne dust which can cause

serious eye damage.[6][7]

Hand Protection

Impervious gloves (e.g., Nitrile
rubber).

Prevents skin contact, which
can cause irritation or chemical
burns.[7]

Body Protection

Laboratory coat.

Protects skin and clothing from

accidental spills.[6]

Respiratory

Required when dusts are
generated. Use a
NIOSH/MSHA approved

respirator.

Prevents inhalation of the
powder, which can cause

respiratory tract irritation.[6]

First Aid Measures

Immediate and appropriate first aid is critical in the event of an exposure.

« If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. Seek immediate

medical attention.[2]

 In Case of Skin Contact: Immediately remove all contaminated clothing. Rinse skin with

copious amounts of water for at least 15 minutes. Seek immediate medical attention.[2]

e In Case of Eye Contact: Rinse cautiously with water for several minutes, removing contact

lenses if present and easy to do. Continue rinsing. Immediately call an ophthalmologist.[2][7]

« |If Swallowed: Rinse mouth with water. Do NOT induce vomiting. Call a physician

immediately.[2]

Protocols for Handling & Use

The integrity of (1-Methyl-1H-imidazol-4-yl)methanamine hydrochloride is contingent upon

meticulous handling, particularly given its potential to absorb atmospheric moisture.
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Caption: Workflow for receiving and initial storage.

Protocol for Weighing and Dispensing

Amine salts are often hygroscopic, meaning they readily absorb moisture from the air.[4] This
can lead to inaccurate measurements and introduce water into sensitive reactions.

Causality: Weighing the compound in an open environment can lead to rapid water uptake,
artificially inflating the mass and compromising the stoichiometry of subsequent reactions.
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Step-by-Step Protocol:

Preparation: Bring the sealed container of (1-Methyl-1H-imidazol-4-yl)methanamine
hydrochloride to room temperature inside a desiccator before opening. This prevents
condensation of atmospheric moisture onto the cold solid.

Inert Environment: If possible, perform all manipulations within a glovebox or glove bag
under an inert atmosphere (e.g., nitrogen or argon).[8] This provides the best protection
against moisture.

Rapid Weighing: If a glovebox is unavailable, weigh the compound quickly on an analytical
balance. Have all necessary tools (spatulas, weigh boats) ready to minimize the container's
open time.

Resealing: Immediately and tightly reseal the main container after dispensing. Purge the
headspace with an inert gas before sealing for long-term storage.

Documentation: Record the weighed amount and the date in your laboratory notebook.

Protocol for Solution Preparation

Solubility Profile (Qualitative): This compound is expected to be soluble in water and polar

organic solvents like methanol and DMSO.[6] Experimental verification is always

recommended.

Step-by-Step Protocol:

Solvent Selection: Choose a dry (anhydrous) solvent appropriate for your reaction. Ensure
the solvent is compatible with the compound and downstream applications.

Vessel Preparation: Use a clean, dry flask, preferably oven or flame-dried and cooled under
an inert atmosphere.

Addition: Add the weighed (1-Methyl-1H-imidazol-4-yl)methanamine hydrochloride to the
flask.

Solvent Transfer: Using a syringe or cannula, add the desired volume of anhydrous solvent
to the flask.
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» Dissolution: Agitate the mixture using a magnetic stirrer. Gentle warming may be applied if
necessary, but monitor for any signs of degradation. The solution should be clear and
colorless.

o Storage of Solution: If the solution is to be stored, keep it in a tightly sealed container with an
inert atmosphere headspace. Note that aqueous solutions of hygroscopic salts can still
attract water from the atmosphere if not sealed properly.[9]

Protocols for Storage
Proper storage is paramount for maintaining the long-term viability of the reagent.

» Short-Term Storage (In-Use): Keep the container tightly sealed and stored in a desiccator to
protect from moisture.[4]

e Long-Term Storage: For optimal stability, store the compound at 2-8°C under an inert
atmosphere (nitrogen or argon).[1] The container must be tightly closed.

e Incompatibilities: Store away from strong oxidizing agents, strong acids, and acid chlorides.

[2]

Spill & Waste Management
Spill Response Protocol
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Caption: Decision tree for spill response.

Procedure for Small Spills:

© 2025 BenchChem. All rights reserved. 7/10 Tech Support


https://www.benchchem.com/product/b1394495?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1394495?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Ensure adequate ventilation and wear appropriate PPE.[6]

Avoid generating dust.[7]

Take up the material with a dry, inert absorbent (e.g., sand, vermiculite).

Collect and place it in a suitable, closed container for disposal.[2]

Clean the affected area thoroughly.

Waste Disposal

Dispose of unused material and contaminated waste in accordance with local, state, and
federal regulations. The material should be treated as hazardous chemical waste.[2] Do not
allow the product to enter drains.

Application Note: Utility in Medicinal Chemistry

(1-Methyl-1H-imidazol-4-yl)methanamine serves as a crucial structural motif in the design of
various therapeutic agents. Its imidazole core is a well-known bioisostere for other functional
groups and can participate in key hydrogen bonding interactions with biological targets. The
primary amine provides a reactive handle for further synthetic elaboration, allowing for the
construction of diverse chemical libraries. For instance, related imidazole compounds have
been synthesized and evaluated as inhibitors of enzymes like heme oxygenase, demonstrating
the therapeutic potential of this scaffold.[10] Its application is central to building complex
molecules for structure-activity relationship (SAR) studies in drug discovery programs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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